Cas no 2229072-37-9 (2-methoxy-2-1-(2-methoxy-1,3-thiazol-5-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(2-methoxy-1,3-thiazol-5-yl)cyclopropylacetic acid
• CAS No: 2229072-37-9
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 6219420
• PubChem ID: 165697193
• Update Time: 2025-05-24

2-methoxy-2-1-(2-methoxy-1,3-thiazol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(2-methoxy-1,3-thiazol-5-yl)cyclopropylacetic acid
• 2-methoxy-2-[1-(2-methoxy-1,3-thiazol-5-yl)cyclopropyl]acetic acid
• 2229072-37-9
• EN300-1761815

• Inchi： 1S/C10H13NO4S/c1-14-7(8(12)13)10(3-4-10)6-5-11-9(15-2)16-6/h5,7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： LELIXJVWNNLAMU-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1(C(C(=O)O)OC)CC1)OC

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.9Ų

Additional information on 2-methoxy-2-1-(2-methoxy-1,3-thiazol-5-yl)cyclopropylacetic acid

Compound CAS No. 2229072-37-9: 2-Methoxy-2-(1-(2-Methoxy-1,3-Thiazol-5-Yl)Cyclopropyl)Acetic Acid

The compound with CAS No. 2229072-37-9, known as 2-methoxy-2-(1-(1-methoxy)-thiazol-5-yl)cyclopropylacetic acid, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a cyclopropane ring fused with a thiazole ring, both of which are substituted with methoxy groups. The presence of these functional groups imparts the compound with unique electronic and steric properties, making it highly reactive in certain chemical transformations. Recent studies have highlighted the importance of such structures in designing bioactive molecules, particularly in the development of new drug candidates.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of thiazole derivatives with cyclopropane-containing precursors. The use of advanced catalytic systems and green chemistry principles has enabled the efficient and scalable production of this compound, aligning with current trends toward sustainable chemical manufacturing.

One of the most promising applications of CAS No. 222907-based compounds lies in their potential as agrochemicals. Recent research has demonstrated that these compounds exhibit potent pesticidal activity against various agricultural pests, including insects and nematodes. Their ability to disrupt key biochemical pathways in target organisms makes them attractive candidates for developing eco-friendly pesticides that minimize environmental impact.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for drug development targeting specific diseases. For instance, studies have indicated that it may possess anti-inflammatory and anti-cancer properties due to its ability to modulate cellular signaling pathways. The integration of computational chemistry tools with experimental validation has further enhanced our understanding of its pharmacokinetic profiles and bioavailability.

Beyond its direct applications, this compound serves as a valuable building block for constructing more complex molecular architectures. Its reactivity under various reaction conditions allows chemists to explore novel synthetic routes for creating advanced materials with tailored properties. For example, its use in polymer synthesis has opened new avenues for developing high-performance polymers for use in electronics and advanced composites.

The growing interest in CAS No. 2-based compounds is also driven by their compatibility with modern analytical techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of their molecular structures, ensuring consistency and quality in their production processes.

In conclusion, CAS No. 4648-based compounds represent a fascinating area of research with wide-ranging implications across multiple disciplines. As scientific advancements continue to uncover new insights into their properties and applications, they are poised to play an increasingly important role in shaping future innovations in chemistry and related fields.